N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)pent-4-enamide

• IUPAC Name: N-[(4-thiophen-3-yloxan-4-yl)methyl]pent-4-enamide
• InChI: InChI=1S/C15H21NO2S/c1-2-3-4-14(17)16-12-15(6-8-18-9-7-15)13-5-10-19-11-13/h2,5,10-11H,1,3-4,6-9,12H2,(H,16,17)
• InChI Key: YEEYZATZCHNWGT-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NCC1(CCOCC1)C2=CSC=C2
• Molecular Formula: C15H21NO2S
• Molecular Weight: 279.4 g/mol
• CAS No.: 2309777-28-2

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of reagents like LiAlH4. The process typically involves the addition of the reagent to a Schlenk flask, followed by the addition of a solvent like THF. The ester is then added dropwise, and the mixture is stirred until the alcohol is fully formed.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a thiophene ring attached to a tetrahydro-2H-pyran ring via a methylene bridge. The pent-4-enamide moiety is attached to the pyran ring via a methylene group.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into the synthesis of heterocyclic compounds, which include structures related to N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)pent-4-enamide, has shown significant progress. For instance, the development of new variants of the Migita reaction for carbon−sulfur bond formation has been explored, demonstrating applications in the manufacture of complex molecules for potential use in drug development and other areas (Norris & Leeman, 2008). These methodologies could be pertinent to the synthesis and functionalization of compounds similar to this compound, offering a foundation for the development of novel therapeutics or materials.

Photophysical Properties and Material Applications

The exploration of photophysical properties in organic compounds, including those with heterocyclic structures, underscores the potential for developing new materials with unique electronic and optical characteristics. For example, research on soluble, blue-light-emitting rigid-rod polyamides and polyimides prepared from specific diamino-p-quinquephenyl derivatives showcases the potential for these materials in optoelectronic applications (Spiliopoulos & Mikroyannidis, 1998). Similar approaches could be applied to derivatives of this compound for the creation of novel electronic or photonic materials.

Future Directions

The future directions of this compound could involve further exploration of its potential applications in scientific research, particularly in drug discovery, materials science, and catalysis. It could also be used as a starting material for other compounds.